Cas no 2387597-49-9 (6-fluoro-3-methyl-2-oxo-1,3-benzoxazole-5-carboxylic acid)

• Product Name: 6-fluoro-3-methyl-2-oxo-1,3-benzoxazole-5-carboxylic acid
• CAS No: 2387597-49-9
• MF: C₉H₆FNO₄
• MW: 211.146646022797
• CID: 5108377
• Update Time: 2025-08-02

6-fluoro-3-methyl-2-oxo-1,3-benzoxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Benzoxazolecarboxylic acid, 6-fluoro-2,3-dihydro-3-methyl-2-oxo-
• 6-fluoro-3-methyl-2-oxo-1,3-benzoxazole-5-carboxylic acid

• Inchi： 1S/C9H6FNO4/c1-11-6-2-4(8(12)13)5(10)3-7(6)15-9(11)14/h2-3H,1H3,(H,12,13)
• InChI Key： MGPGMKRLGKCCEZ-UHFFFAOYSA-N
• SMILES： O1C2=CC(F)=C(C(O)=O)C=C2N(C)C1=O

Additional information on 6-fluoro-3-methyl-2-oxo-1,3-benzoxazole-5-carboxylic acid

Introduction to 6-fluoro-3-methyl-2-oxo-1,3-benzoxazole-5-carboxylic acid (CAS No. 2387597-49-9)

6-fluoro-3-methyl-2-oxo-1,3-benzoxazole-5-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2387597-49-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzoxazole family, a class of molecules known for their diverse biological activities and potential therapeutic applications. The presence of a fluoro substituent at the 6-position and a carboxylic acid group at the 5-position introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The structural features of 6-fluoro-3-methyl-2-oxo-1,3-benzoxazole-5-carboxylic acid contribute to its reactivity and functionality. The benzoxazole core is a privileged structure in medicinal chemistry, often found in bioactive molecules targeting various diseases. The fluoro group, in particular, is well-documented for its ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. In this context, 6-fluoro-3-methyl-2-oxo-1,3-benzoxazole-5-carboxylic acid represents a promising building block for synthesizing novel compounds with enhanced pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential of 6-fluoro-3-methyl-2-oxo-1,3-benzoxazole-5-carboxylic acid more efficiently. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes and receptors implicated in inflammatory and infectious diseases. For instance, virtual screening experiments have identified derivatives of this scaffold as potential inhibitors of cyclooxygenase (COX) enzymes, which are key targets in the development of anti-inflammatory drugs.

The carboxylic acid moiety in 6-fluoro-3-methyl-2-oxo-1,3-benzoxazole-5-carboxylic acid also provides opportunities for further functionalization. This group can be coupled with various pharmacophores through amide or ester linkages, expanding the chemical space for designing next-generation therapeutics. Additionally, the presence of a methyl group at the 3-position adds steric bulk, which can influence the binding mode of the compound to its target proteins. Such structural modifications are critical in optimizing drug-like properties such as solubility, permeability, and metabolic stability.

In the realm of medicinal chemistry, 6-fluoro-3-methyl-2-oxo-1,3-benzoxazole-5-carboxylic acid has been explored as a precursor for synthesizing more complex molecules with tailored biological activities. Researchers have leveraged its reactive sites to develop novel heterocyclic frameworks that mimic natural products with known therapeutic effects. For example, studies have demonstrated its utility in generating derivatives with antimicrobial properties by incorporating additional fluorinated or hydroxylated groups. These findings underscore the versatility of 6-fluoro-3-methyl-2-oxo-1,3-benzoxazole-5-carboxylic acid as a chemical entity with broad applicability in drug discovery.

The synthesis of 6-fluoro-3-methyl-2 oxo -1 , 3 -benz ox azole -5 -carboxylic acid involves multi-step organic transformations that highlight its synthetic accessibility. Key synthetic routes include condensation reactions between appropriately substituted aromatic aldehydes and malonic esters, followed by fluorination and carboxylation steps. These methodologies align with modern trends in sustainable chemistry, emphasizing atom economy and minimal waste generation. The ability to produce this compound efficiently under mild conditions makes it an attractive candidate for large-scale pharmaceutical applications.

From a pharmacological perspective, 6 -flu oro - 3 -m ethyl - 2 ox o -1 , 3 -benz ox az ole -5 -car box ylic ac id has been investigated for its potential role in modulating neurological pathways. Preliminary studies suggest that derivatives of this compound may interact with neurotransmitter receptors involved in cognitive function and mood regulation. Given the increasing interest in targeted therapies for neurological disorders, 6-fluoro - 3 -methyl - 2 oxo -1 , 3-benz ox az ole -5-car box ylic ac id could serve as a foundation for developing novel treatments with improved efficacy and reduced side effects.

The role of fl u oro-substituted benz ox azoles in medicinal chemistry cannot be overstated. The fluoro group's electronic effects enhance binding interactions by increasing lipophilicity while preserving metabolic stability. This dual benefit makes it an indispensable tool in rational drug design, 6-fl u oro - 3 m ethyl -2 ox o -1 , 3-b enz o x az ole -5 car box y lic ac id being no exception . Its incorporation into biologically active molecules has led to several patents and clinical candidates demonstrating its therapeutic promise.

In conclusion, 6-fl u oro - 3 m ethyl -2 ox o -1 , 3-b enz o x az ole -5 car box y lic ac id (CAS No .2387597 –49–9) is a structurally intriguing compound with significant potential in pharmaceutical research . Its unique combination of functional groups positions it as a versatile scaffold for developing innovative therapeutics across multiple disease areas . As computational methods continue to advance, more insights into its biological activity will emerge , further solidifying its importance as a chemical entity worthy of continued investigation . p >